Cas no 6607-46-1 (Benzene,(1,2-dibromoethenyl)-)

Benzene,(1,2-dibromoethenyl)- structure
Benzene,(1,2-dibromoethenyl)- structure
Product Name:Benzene,(1,2-dibromoethenyl)-
CAS No:6607-46-1
MF:C8H6Br2
MW:261.941240787506
CID:503043
PubChem ID:6437626
Update Time:2025-04-19

Benzene,(1,2-dibromoethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1,2-dibromoethenyl)-
    • ((E)-1,2-DIBROMO-VINYL)-BENZENE
    • 1,2-dibromoethenylbenzene
    • [(E)-1,2-Dibromovinyl]benzene
    • benzene, [(E)-1,2-dibromoethenyl]-
    • 6607-46-1
    • (E)-(1,2-dibromovinyl)benzene
    • alpha,beta-Dibromostyrene
    • alpha.,beta-Dibromostyrene
    • AKOS015967089
    • Benzene, (1,2-dibromoethenyl)-
    • Inchi: 1S/C8H6Br2/c9-6-8(10)7-4-2-1-3-5-7/h1-6H/b8-6+
    • InChI Key: PBTWQCPURDEMRQ-SOFGYWHQSA-N
    • SMILES: Br/C(=C/Br)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.88358
  • Monoisotopic Mass: 259.88363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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